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Compound of Interest

Compound Name: 2-(Methylsulfonyl)ethanol

Cat. No.: B046698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling protocols for 2-
(Methylsulfonyl)ethanol (CAS No. 15205-66-0), a versatile building block in organic

synthesis. The information is compiled from various safety data sheets (SDS) to ensure a

thorough understanding of its properties and associated hazards, enabling its safe use in a

laboratory setting.

Chemical Identification
Parameter Information

Chemical Name 2-(Methylsulfonyl)ethanol

Synonyms

2-Hydroxyethyl methyl sulfone, 2-

Methanesulfonylethanol, 2-

Methanesulfonylethan-1-ol, 2-Methylsulfonyl

ethyl alcohol

CAS Number 15205-66-0[1]

Molecular Formula C₃H₈O₃S[2][3]

Molecular Weight 124.16 g/mol [2][3]

Structure CS(=O)(=O)CCO[2][3]
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Physical and Chemical Properties
The physical and chemical properties of 2-(Methylsulfonyl)ethanol are summarized in the

table below. This data is crucial for understanding its behavior under various laboratory

conditions.

Property Value Reference

Physical State
White to almost white solid or

clear yellow liquid
[2]

Appearance Yellow Liquid [1][4]

Odor Stench [1][4]

Melting Point 31 - 33 °C / 87.8 - 91.4 °F [1][5][6]

Boiling Point 148 - 149 °C / 298.4 - 300.2 °F [1][5][6]

Flash Point > 110 °C / > 230 °F [1]

Density 1.33 g/cm³ [2]

Solubility

Soluble in water. Slightly

soluble in chloroform and ethyl

acetate.

[2][6]

pKa 13.61 ± 0.10 (Predicted) [6][7]

Hazard Identification and Toxicological Information
According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), this

chemical is not considered hazardous.[1] However, it is essential to handle it with care as with

all laboratory chemicals.

Acute Toxicity: No acute toxicity information is available for this product.[1][4]

Irritation: No information available.[1]

Sensitization: No information available.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b046698?utm_src=pdf-body
https://www.vulcanchem.com/product/vc1664541
https://www.fishersci.com/store/msds?partNumber=AAL0315906&productDescription=2-%28METHLSULFONYL%29ETHNOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL03159~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2001:23:47~~2-(Methylsulfonyl
https://www.fishersci.com/store/msds?partNumber=AAL0315906&productDescription=2-%28METHLSULFONYL%29ETHNOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL03159~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2001:23:47~~2-(Methylsulfonyl
https://www.fishersci.com/store/msds?partNumber=AAL0315906&productDescription=2-%28METHLSULFONYL%29ETHNOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7152502.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7152502_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAL0315906&productDescription=2-%28METHLSULFONYL%29ETHNOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7152502.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7152502_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAL0315906&productDescription=2-%28METHLSULFONYL%29ETHNOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.vulcanchem.com/product/vc1664541
https://www.vulcanchem.com/product/vc1664541
https://m.chemicalbook.com/ProductChemicalPropertiesCB7152502_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7152502_EN.htm
https://www.guidechem.com/encyclopedia/2-methylsulfonyl-ethanol-dic18548.html
https://www.fishersci.com/store/msds?partNumber=AAL0315906&productDescription=2-%28METHLSULFONYL%29ETHNOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0315906&productDescription=2-%28METHLSULFONYL%29ETHNOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL03159~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2001:23:47~~2-(Methylsulfonyl
https://www.fishersci.com/store/msds?partNumber=AAL0315906&productDescription=2-%28METHLSULFONYL%29ETHNOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0315906&productDescription=2-%28METHLSULFONYL%29ETHNOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carcinogenicity: The carcinogenicity of this substance has not been evaluated by major

regulatory agencies.[1]

Hazards not otherwise classified (HNOC): None identified.[1] A notable characteristic is its

"stench" odor.[1][4]

Safe Handling and Storage
Proper handling and storage are paramount to ensure safety in the laboratory.

Handling:

Avoid contact with skin and eyes.[1][4]

Do not breathe mist, vapors, or spray.[1][4]

Ensure adequate ventilation.[1]

Wash hands thoroughly after handling.[8]

Storage:

Keep in a dry, cool, and well-ventilated place.[1][4]

Keep container tightly closed.[1][4]

Store at ambient temperatures.[7][9] Some sources recommend storage at 2°C - 8°C.[3]

Incompatible Materials: Strong oxidizing agents.[1]
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Workflow for Safe Handling and Storage

Preparation

Handling

Storage Post-Handling

Don Personal Protective Equipment (PPE)
(Gloves, Goggles)

Ensure Adequate Ventilation
(Fume Hood)

Handle chemical, avoiding contact
with skin and eyes and inhalation

of vapors.

Store in a tightly closed container in a
cool, dry, well-ventilated area away

from incompatible materials.

Wash hands and exposed skin
thoroughly after handling.

Dispose of waste according to
institutional protocols.
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First-Aid Procedures for Exposure

Eye Contact

Skin Contact Inhalation Ingestion

Exposure Event

Rinse with water for 15 mins

Wash with soap and water Move to fresh air Rinse mouth with water

Get Medical Attention

Remove contaminated clothing Give artificial respiration if not breathing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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